Cas no 2024806-73-1 (3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride
• CAS No: 2024806-73-1
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6115338
• PubChem ID: 165500051
• Update Time: 2025-09-20

3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride
• EN300-1145092
• 2024806-73-1

• Inchi： 1S/C11H21ClO3S/c1-9(8-16(12,13)14)6-15-7-10(2)11-4-3-5-11/h9-11H,3-8H2,1-2H3
• InChI Key： AUAHYZKGUNLNMP-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COCC(C)C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride

Introduction to 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride (CAS No. 2024806-73-1) and Its Applications in Modern Chemical Biology

The compound 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride, identified by the CAS number 2024806-73-1, represents a sophisticated molecule with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative features a unique structural motif comprising a cyclobutyl group, an alkoxy chain, and a sulfonyl chloride functionality, which collectively contribute to its diverse chemical reactivity and biological relevance.

Structurally, the presence of the cyclobutylpropoxy moiety introduces rigidity and steric bulk to the molecule, which can be strategically exploited in drug design to enhance binding affinity or modulate pharmacokinetic properties. The sulfonyl chloride group, on the other hand, serves as a versatile handle for further functionalization, enabling the synthesis of sulfonamides, sulfonates, or other derivatives through nucleophilic substitution reactions. Such modifications are pivotal in developing novel therapeutic agents targeting various biological pathways.

In recent years, sulfonamide derivatives have garnered considerable attention due to their broad spectrum of biological activities. These compounds are known to interact with numerous biological targets, including enzymes and receptors, making them valuable scaffolds for medicinal chemistry. The specific arrangement of atoms in 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride may confer unique properties that make it particularly useful in modulating enzyme activity or inhibiting disease-related pathways.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes critical to numerous cellular processes, and their dysregulation is implicated in various diseases, particularly cancer. By leveraging the sulfonamide core and the cyclobutyl group, researchers can design molecules that selectively bind to kinase active sites, thereby inhibiting their activity. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain kinases, making it a promising candidate for further investigation.

The sulfonyl chloride functionality also opens up avenues for exploring its role in protease inhibition. Proteases are another class of enzymes that play essential roles in physiological processes but can become overactive in pathological conditions. The ability to introduce this sulfonyl group allows for the creation of protease inhibitors with tailored properties. For instance, modifications at the cyclobutylpropoxy position could fine-tune the molecule's solubility and metabolic stability, enhancing its bioavailability and therapeutic efficacy.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride. Molecular modeling techniques enable researchers to predict how this molecule might interact with biological targets at an atomic level. By simulating these interactions, scientists can identify key residues involved in binding and optimize the compound's structure for improved potency and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyclobutyl group via ring-forming reactions and subsequent functionalization at the sulfonyl position. The use of advanced catalytic systems has recently enabled more efficient synthetic routes, reducing both reaction times and environmental impact.

From a regulatory perspective, compounds such as 3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive pharmacokinetic studies to assess absorption, distribution, metabolism, excretion (ADME), as well as toxicological evaluations to identify any potential adverse effects. The cyclobutyl group may influence these parameters significantly due to its hydrophobic nature and steric bulk.

The growing interest in sulfonamide-based drugs has also spurred innovation in synthetic methodologies tailored for this class of compounds. Recent developments include novel catalytic systems that facilitate sulfonylation reactions under mild conditions while maintaining high selectivity. Such advancements not only streamline synthetic processes but also allow for greater flexibility in designing sulfonamide derivatives with desired properties.

In conclusion,3-(2-cyclobutylpropoxy)-2-methylpropane-1-sulfonyl chloride (CAS No. 2024806-73-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery applications ranging from kinase inhibition to protease modulation. As our understanding of biological pathways continues to expand,this compound is poised to play an important role in developing next-generation therapeutics that address unmet medical needs.